Cas no 198493-29-7 (Carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 198493-29-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 876130
• Update Time: 2025-05-30

Carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C10H19NO3/c1-5-8(6-7-12)11-9(13)14-10(2,3)4/h7-8H,5-6H2,1-4H3,(H,11,13)/t8-/m1/s1
• InChI Key： VEVHRUHHMAZBRX-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](CC)CC=O

Computed Properties

• Exact Mass: 201.13657

Experimental Properties

• PSA: 55.4

Additional information on Carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic Acid, [(1R)-1-Ethyl-3-Oxopropyl]-, 1,1-Dimethylethyl Ester (9CI): A Comprehensive Overview

Carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) is a compound with the CAS registry number 198493-29-7. This compound belongs to the class of organic compounds known as carbamates, which are widely used in various industrial and pharmaceutical applications. The structure of this compound is characterized by a carbamate functional group, where the oxygen atom is bonded to a nitrogen atom, forming an ester-like linkage. The (1R) configuration indicates that the compound has a specific stereochemistry at the first carbon atom of the ethyl group.

The carbamate functional group in this compound plays a crucial role in its chemical reactivity and biological activity. Carbamates are known for their ability to form stable amides under certain conditions, making them valuable intermediates in organic synthesis. The (1R)-1-ethyl-3-oxopropyl group attached to the carbamate suggests that this compound may exhibit unique properties due to the presence of both an ethyl group and a ketone moiety. The 1,1-dimethylethyl ester portion of the molecule further contributes to its stability and solubility characteristics.

Recent studies have highlighted the potential of carbamic acid derivatives in drug discovery and development. For instance, researchers have explored the use of such compounds as inhibitors of specific enzymes involved in metabolic pathways. The stereochemistry of the compound, as indicated by the (1R) configuration, is particularly important in determining its biological activity. Stereoisomers can exhibit vastly different pharmacokinetic profiles and efficacy levels, making them critical targets in medicinal chemistry.

In terms of synthesis, carbamic acid derivatives can be prepared through various methods, including nucleophilic substitution reactions and condensation reactions. The specific synthesis route for carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) involves careful control of reaction conditions to ensure the desired stereochemistry and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize these compounds.

The applications of this compound extend beyond pharmaceuticals. Its stability and reactivity make it a suitable candidate for use in agrochemicals and industrial catalysts. For example, certain carbamate derivatives have been investigated for their potential as herbicides or insecticides. However, due to their environmental impact and regulatory constraints, further research is required to optimize their use while minimizing ecological risks.

From an environmental perspective, understanding the degradation pathways of carbamic acid derivatives is essential for assessing their impact on ecosystems. Recent research has focused on biodegradation studies under various environmental conditions, such as soil and aquatic systems. These studies aim to determine how quickly and efficiently these compounds break down into less harmful byproducts.

In conclusion, carbamic acid, [(1R)-1-ethyl-3-oxopropyl]-, 1,1-dimethylethyl ester (9CI) with CAS number 198493-29-7 is a versatile compound with significant potential in multiple fields. Its unique structure and stereochemistry make it a valuable tool in organic synthesis and drug discovery. Continued research into its properties and applications will undoubtedly unlock new opportunities for its utilization while ensuring environmental sustainability.